2-fluoro-N-[2-(4-fluorophenyl)-4-oxo-4H-chromen-6-yl]benzamide

• IUPAC Name: 2-fluoro-N-[2-(4-fluorophenyl)-4-oxochromen-6-yl]benzamide
• InChI: InChI=1S/C22H13F2NO3/c23-14-7-5-13(6-8-14)21-12-19(26)17-11-15(9-10-20(17)28-21)25-22(27)16-3-1-2-4-18(16)24/h1-12H,(H,25,27)
• InChI Key: CJSYLPRDFOLUPR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=CC3=C(C=C2)OC(=CC3=O)C4=CC=C(C=C4)F)F
• Molecular Formula: C22H13F2NO3
• Molecular Weight: 377.3 g/mol

Description

This compound is a derivative of benzamide, which is an amide derivative of benzoic acid. It features a chromen-6-yl group, which is a bicyclic compound consisting of a benzene ring fused to a heterocyclic pyran ring. The compound also contains two fluorine atoms, one attached to the benzamide moiety and the other to the chromen-6-yl moiety.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the chromen-6-yl ring, the benzamide moiety, and the fluorine atoms. The exact 3D structure would depend on the specific spatial arrangement of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. The presence of the fluorine atoms could influence properties like electronegativity and polarity. The amide group could participate in hydrogen bonding, influencing properties like solubility.

Mechanism of Action

2F-NFCB has been found to act as a prodrug, an enzyme inhibitor, and a ligand for targeting various biological processes. As a prodrug, it is metabolized by enzymes to yield active metabolites that can interact with various cellular targets. As an enzyme inhibitor, it inhibits the activity of certain enzymes, such as COX-2 and LOX, which are involved in the regulation of inflammation. As a ligand, it can bind to various cellular targets and modulate their activity.
Biochemical and Physiological Effects
2F-NFCB has been found to have a variety of biochemical and physiological effects. It has been shown to be a potent inhibitor of COX-2 and LOX enzymes, which are important for the regulation of inflammation. It has also been found to be a potent inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the regulation of neurotransmitter release and is important for learning and memory. In addition, 2F-NFCB has been found to modulate cell adhesion, cell migration, and angiogenesis.

Advantages and Limitations for Lab Experiments

2F-NFCB has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is available commercially in high purity. It is also stable and can be stored for long periods of time without degradation. Additionally, it is soluble in a variety of organic solvents, making it easy to work with in laboratory experiments.
However, there are also some limitations to consider when using 2F-NFCB in laboratory experiments. It is a relatively new compound, so there is limited information available on its pharmacological properties. Additionally, its solubility in water is limited, so it may not be suitable for use in aqueous systems.

Future Directions

2F-NFCB has a variety of potential applications in scientific research. It has been studied for its potential to act as a prodrug, an enzyme inhibitor, and a ligand for targeting various biological processes. Further research is needed to explore the full range of its potential applications. Possible future directions include the development of new prodrugs based on 2F-NFCB, the development of new enzyme inhibitors based on 2F-NFCB, and the development of new ligands for targeting various biological processes. Additionally, further research is needed to explore the pharmacological properties of 2F-NFCB, such as its solubility in water, its stability, and its potential interactions with other compounds.

Synthesis Methods

2F-NFCB can be synthesized by a variety of methods. One of the most commonly used methods is the reaction of 2-fluoroaniline with 2-chloro-4-fluorobenzoyl chloride in the presence of a base such as pyridine. This reaction yields 2F-NFCB in high yield and purity. Other methods of synthesis include the reaction of 2-fluoroaniline with 4-fluorobenzoyl chloride in the presence of a base, the reaction of 2-fluoroaniline with 4-fluorobenzaldehyde in the presence of a base, and the reaction of 2-fluoroaniline with 4-fluorobenzoyl chloride in the presence of a base and an oxidizing agent.

Scientific Research Applications

2F-NFCB has been studied extensively for its potential as a prodrug, an enzyme inhibitor, and a ligand for targeting various biological processes. It has been shown to be a potent inhibitor of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes, which are important for the regulation of inflammation. It has also been found to be a potent inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the regulation of neurotransmitter release and is important for learning and memory. In addition, 2F-NFCB has been studied for its potential to act as a ligand for targeting various biological processes, including cell adhesion, cell migration, and angiogenesis.